- Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in EthanolIndustrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281,
Cas no 1552-67-6 (2-Hexenoic acid, ethylester)
2-Hexenoic acid, ethylester structure
2-Hexenoic acid, ethylester Properties
Names and Identifiers
-
- 2-Hexenoic acid, ethylester
- ethyl hex-2-enoate
- TRANS-ETHYL 2-HEXENOATE
- Ethyl 2-hexenoate
- Ethyl ester of 2-hexenoic acid
- FT-0626242
- NS00048958
- DTXSID80862688
- 2-hexenoic acid ethyl ester
- Q27159687
- SJRXWMQZUAOMRJ-UHFFFAOYSA-N
- D90567
- hex-2-enoic acid ethyl ester
- +Expand
-
- SJRXWMQZUAOMRJ-VOTSOKGWSA-N
- InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
- CCC/C=C/C(OCC)=O
Computed Properties
- 142.09942
- 0
- 2
- 5
- 142.099
- 10
- 116
- 0
- 0
- 0
- 1
- 0
- 1
- 2.3
- 26.3A^2
Experimental Properties
- 1.90580
- 26.3
- 1.4348
- 169.78°C (estimate)
- -65.52°C (estimate)
- 62.3 °C
- 4613 | ETHYL 2-HEXENOATE
- 0.8986
2-Hexenoic acid, ethylester Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Molybdenum carbide , Molybdenum dioxide Solvents: Ethanol ; rt → 280 °C; 3 h, 280 °C
Reference
2-Hexenoic acid, ethylester Raw materials
2-Hexenoic acid, ethylester Preparation Products
- Benzyl alcohol (100-51-6)
- 4-Methylbenzaldehyde (104-87-0)
- Ethyl n-Caprylate (106-32-1)
- 3-Octenoic acid, ethylester (1117-65-3)
- 2-Hexenoic acid, ethylester (1552-67-6)
- 2-Butenal, 2-ethyl- (19780-25-7)
- (but-2-en-2-yl)benzene (2082-61-3)
- 2-Hexen-1-ol (2305-21-7)
- 2-Octenoic acid, ethylester (2351-90-8)
- Ethyl hex-3-enoate (2396-83-0)
- 3-PHENYL-1-BUTANOL (2722-36-3)
- 2,4,6-Trimethylbenzyl alcohol (4170-90-5)
- 4-Ethylbenzaldehyde (4748-78-1)
- 3-Hexen-1-ol (544-12-7)
- Ethyl 3-Methylvalerate (5870-68-8)
- 4-Methylbenzyl alcohol (589-18-4)
- 2-Methyl-3-hexanol (617-29-8)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
2-Hexenoic acid, ethylester Related Literature
-
Bei Liu,Zixin Han,Qi Han,Yufei Shu,Mengxia Wang,Li Wang,Zhongying Wang,Joel A. Pedersen Environ. Sci.: Nano, 2022,9, 1605-1616
-
Wei-Ping Dow,Guo-Liang Liao,Shang-En Huang,Sinn-Wen Chen J. Mater. Chem., 2010,20, 3600-3609
-
Jakub Lodinský,Jaromír Vinklárek,Libor Dostál,Zdeňka Růžičková,Jan Honzíček RSC Adv., 2015,5, 27140-27153
-
Cecile Philippe,Verena Pichler,Marcus Hacker Dalton Trans., 2018,47, 5997-6004
-
Uttam Kumar Sen,Priya Johari,Sohini Basu,Chandrani Nayak,Sagar Mitra Nanoscale, 2014,6, 10243-10254
-
Lingling Bi,Xiaobo Liang,Lijing Zhang,Jinlong Jiang,Tao Hu,Nannan Wu,Tengfeng Xie New J. Chem., 2022,46, 23379-23385
-
Xiao Zhang,Zhiyue Li,Taoyi Zhang,Jing Chen,Wenxi Ji,Yun Wei New J. Chem., 2021,45, 15876-15886
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10. Back cover
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